Cas no 1261979-18-3 (5-(3-Carboxy-5-fluorophenyl)-3-trifluoromethylphenol)

• Product Name: 5-(3-Carboxy-5-fluorophenyl)-3-trifluoromethylphenol
• CAS No: 1261979-18-3
• MF: C₁₄H₈F₄O₃
• MW: 300.205138206482
• MDL: MFCD18316373
• CID: 2767275
• PubChem ID: 53222096
• Update Time: 2025-04-21

5-(3-Carboxy-5-fluorophenyl)-3-trifluoromethylphenol Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-3'-hydroxy-5'-(trifluoromethyl)[1,1'-biphenyl]-3-carboxylic acid
• 1261979-18-3
• DTXSID10686672
• 5-(3-Carboxy-5-fluorophenyl)-3-trifluoromethylphenol, 95%
• 5-(3-CARBOXY-5-FLUOROPHENYL)-3-TRIFLUOROMETHYLPHENOL
• MFCD18316373
• 5-(3-Carboxy-5-fluorophenyl)-3-trifluoromethylphenol

• MDL： MFCD18316373
• Inchi： 1S/C14H8F4O3/c15-11-3-7(1-9(4-11)13(20)21)8-2-10(14(16,17)18)6-12(19)5-8/h1-6,19H,(H,20,21)
• InChI Key： WEPORDOZIMSYSF-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=CC(=C1)C1C=C(C=C(C(=O)O)C=1)F)O)(F)F

Computed Properties

• Exact Mass: 300.04095676Da
• Monoisotopic Mass: 300.04095676Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 57.5Ų